Cas no 4402-30-6 (1,1'-(Methylimino)dipropan-2-ol)

• Product Name: 1,1'-(Methylimino)dipropan-2-ol
• CAS No: 4402-30-6
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 929298
• PubChem ID: 95655
• Update Time: 2025-04-19

1,1'-(Methylimino)dipropan-2-ol Chemical and Physical Properties

Names and Identifiers

• n-methyldiisopropanolamine
• 1-[2-hydroxypropyl(methyl)amino]propan-2-ol
• 1,1'-(methylimino)bis-2-propanol
• 1,1'-(Methylimino)dipropan-2-ol
• 1,1'-azanediyl-bis-propan-2-ol
• EINECS 224-536-1
• methyldiisopropanolamine
• N-methyl-bis-(2-hydroxypropyl)amine
• N-methyldi(propan-2-ol)amine
• N-methyl-N,N-di(2-hydroxypropyl)amine
• 4402-30-6
• 1,1'-(methylazanediyl)dipropan-2-ol
• W-109970
• EC 224-536-1
• NSC27467
• 2-Propanol, 1,1'-(methylimino)bis-
• N-Methyl diisopropanolamine
• 1-[(2-HYDROXYPROPYL)(METHYL)AMINO]PROPAN-2-OL
• 4-methyl-4-azaheptane-2,6-diol
• NSC 27467
• MFCD00035944
• SCHEMBL78076
• NSC-27467
• STL582223
• LS-13389
• DTXSID80883550
• NS00001245
• AKOS011618399
• ALBB-028938

• Inchi： 1S/C7H17NO2/c1-6(9)4-8(3)5-7(2)10/h6-7,9-10H,4-5H2,1-3H3
• InChI Key： XKQMKMVTDKYWOX-UHFFFAOYSA-N
• SMILES： OC(C)CN(C)CC(C)O

Computed Properties

• Exact Mass: 147.12600
• Monoisotopic Mass: 147.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 43.7

Experimental Properties

• Density: 1.0010
• Boiling Point: 247.881°C
• Flash Point: 112.614°C
• Refractive Index: 1.471
• PSA: 43.70000
• LogP: -0.32020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides